(E)-1-Bromo-5-methyl-2-hexene
Overview
Description
(E)-1-Bromo-5-methyl-2-hexene is a chemical compound with the molecular formula C7H13Br. It is a colorless liquid that is commonly used in organic synthesis. This compound is an alkene, which means it contains a carbon-carbon double bond. The double bond makes this compound highly reactive, which makes it useful in a variety of chemical reactions.
Scientific Research Applications
Reductive Demercuration
- Application : The reductive demercuration of hex-5-enyl-1-mercuric bromide, related to (E)-1-Bromo-5-methyl-2-hexene, has been explored for understanding rearrangement and isotope effects in metal-hydride reductions. Such reactions are integral to synthetic chemistry and organic compound transformations (Quirk & Lea, 1976).
Surface Chemistry and Catalysis
- Application : Studies on the thermal chemistry of related compounds on metal surfaces have implications in catalysis and surface science, contributing to our understanding of reaction mechanisms at the atomic level (Tjandra & Zaera, 1999).
High-Pressure and Temperature Pyrolysis
- Application : The pyrolysis of hex-5-en-1-yl radical, derived from compounds like (E)-1-Bromo-5-methyl-2-hexene, is significant in understanding high-pressure and temperature reactions, relevant in industrial processes and energy production (Liszka & Brezinsky, 2019).
Isomerization and Zeolite Catalysis
- Application : The isomerization of 1-hexene over bimetallic zeolite catalysts, related to the study of (E)-1-Bromo-5-methyl-2-hexene, has implications in petrochemical industries for the production of high-value hydrocarbon derivatives (Kostyniuk, Key, & Mdleleni, 2020).
Electrochemical Applications
- Application : Research into the electrochemical epoxidation and reduction of related hexene compounds informs the development of green chemistry processes and novel synthetic pathways in organic chemistry (Alkire & Köhler, 1988).
properties
IUPAC Name |
(E)-1-bromo-5-methylhex-2-ene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13Br/c1-7(2)5-3-4-6-8/h3-4,7H,5-6H2,1-2H3/b4-3+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQLCUCQGNRYXBD-ONEGZZNKSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC=CCBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C/C=C/CBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13Br |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-1-Bromo-5-methyl-2-hexene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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